Cas no 1239852-32-4 (Tert-butyl 1-(((benzyloxy)carbonyl)amino)-6-azaspiro[2.5]octane-6-carboxylate)

• Product Name: Tert-butyl 1-(((benzyloxy)carbonyl)amino)-6-azaspiro[2.5]octane-6-carboxylate
• CAS No: 1239852-32-4
• MF: C₂₀H₂₈N₂O₄
• MW: 360.447325706482
• CID: 2156084
• PubChem ID: 68000968
• Update Time: 2025-05-21

Tert-butyl 1-(((benzyloxy)carbonyl)amino)-6-azaspiro[2.5]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 1-benzyloxycarbonylamino-6-azaspiro[2.5]octane-6-carboxylate
• tert-Butyl 1-(((benzyloxy)carbonyl)amino)-6-azaspiro[2.5]octane-6-carboxylate
• tert-Butyl 1-{[(benzyloxy)carbonyl]amino}-6-azaspiro[2.5]octane-6-carboxylate
• FCH2897716
• tert-butyl 2-(phenylmethoxycarbonylamino)-6-azaspiro[2.5]octane-6-carboxylate
• 6-Boc-1-(boc-amino)-6-azaspiro[2.5]octane-6-carboxylate
• KS-8658
• AKOS027337775
• tert-butyl1-(((benzyloxy)carbonyl)amino)-6-azaspiro[2.5]octane-6-carboxylate
• DB-125903
• SCHEMBL9994136
• CS-0456870
• F14320
• 1239852-32-4
• AC-30831
• Tert-butyl 1-(((benzyloxy)carbonyl)amino)-6-azaspiro[2.5]octane-6-carboxylate

• MDL： MFCD27995823
• Inchi： 1S/C20H28N2O4/c1-19(2,3)26-18(24)22-11-9-20(10-12-22)13-16(20)21-17(23)25-14-15-7-5-4-6-8-15/h4-8,16H,9-14H2,1-3H3,(H,21,23)
• InChI Key： XQOGZNOEXSAKIZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CC1)CC2NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 360.20490738g/mol
• Monoisotopic Mass: 360.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 3.1

Additional information on Tert-butyl 1-(((benzyloxy)carbonyl)amino)-6-azaspiro[2.5]octane-6-carboxylate

Comprehensive Overview of Tert-butyl 1-(((benzyloxy)carbonyl)amino)-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 1239852-32-4)

Tert-butyl 1-(((benzyloxy)carbonyl)amino)-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 1239852-32-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique spirocyclic structure and carbamate-protected amine functionalities make it a valuable intermediate in drug discovery, particularly for targeting central nervous system (CNS) disorders and enzyme inhibition. The compound's azaspiro[2.5]octane core is increasingly studied for its conformational rigidity, which enhances binding affinity in bioactive molecules.

Recent trends in medicinal chemistry highlight the growing demand for spirocyclic scaffolds like 6-azaspiro[2.5]octane, as they improve metabolic stability and selectivity in drug candidates. Researchers frequently search for "spirocyclic compounds in CNS drug design" or "carbamate-protected amine applications," reflecting the compound's relevance in cutting-edge therapeutics. The tert-butyl and benzyloxycarbonyl (Cbz) groups further enhance its utility as a protecting group strategy in multistep syntheses.

From a synthetic perspective, Tert-butyl 1-(((benzyloxy)carbonyl)amino)-6-azaspiro[2.5]octane-6-carboxylate is often employed in peptide mimetics and protease inhibitor development. Its CAS No. 1239852-32-4 is a key identifier in patent literature, particularly for innovations in GPCR-targeted therapies. The compound's stability under acidic conditions (owing to the tert-butyl ester) makes it ideal for solid-phase peptide synthesis (SPPS), a technique dominating discussions in "next-generation peptide drugs" forums.

Environmental and regulatory considerations are also critical. While not classified as hazardous, the compound's synthesis aligns with green chemistry principles, a hot topic in "sustainable pharmaceutical manufacturing." Its azaspiro[2.5]octane motif is biodegradable, reducing ecological impact—a factor increasingly prioritized in FDA submissions. Analytical methods like HPLC purity testing and LC-MS characterization are commonly associated with this compound, addressing the industry's focus on "high-purity intermediates for APIs."

In conclusion, Tert-butyl 1-(((benzyloxy)carbonyl)amino)-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 1239852-32-4) exemplifies the intersection of structural innovation and therapeutic potential. Its applications span from neurological drug candidates to catalytic asymmetric synthesis, making it a staple in modern organic chemistry. As AI-driven drug discovery accelerates, compounds with such multifunctional architectures will remain pivotal in addressing "undruggable targets"—a trending challenge in 2024's research landscape.